Cas no 2097967-30-9 (N4-Heptyl-2-methylpyrimidine-4,6-diamine)

N4-Heptyl-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
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- N4-heptyl-2-methylpyrimidine-4,6-diamine
- 4-N-heptyl-2-methylpyrimidine-4,6-diamine
- N4-Heptyl-2-methylpyrimidine-4,6-diamine
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- Inchi: 1S/C12H22N4/c1-3-4-5-6-7-8-14-12-9-11(13)15-10(2)16-12/h9H,3-8H2,1-2H3,(H3,13,14,15,16)
- InChI Key: KJUUSVLSTXZYHY-UHFFFAOYSA-N
- SMILES: N(C1C=C(N)N=C(C)N=1)CCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 174
- XLogP3: 3.4
- Topological Polar Surface Area: 63.8
N4-Heptyl-2-methylpyrimidine-4,6-diamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1967-4829-5g |
N4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
TRC | N307131-100mg |
n4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 100mg |
$ 95.00 | 2022-06-03 | ||
Life Chemicals | F1967-4829-0.25g |
N4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
Life Chemicals | F1967-4829-1g |
N4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
Life Chemicals | F1967-4829-0.5g |
N4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
TRC | N307131-500mg |
n4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 500mg |
$ 365.00 | 2022-06-03 | ||
Life Chemicals | F1967-4829-10g |
N4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 95%+ | 10g |
$2675.0 | 2023-09-06 | |
Life Chemicals | F1967-4829-2.5g |
N4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
TRC | N307131-1g |
n4-heptyl-2-methylpyrimidine-4,6-diamine |
2097967-30-9 | 1g |
$ 570.00 | 2022-06-03 |
N4-Heptyl-2-methylpyrimidine-4,6-diamine Related Literature
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
Additional information on N4-Heptyl-2-methylpyrimidine-4,6-diamine
Comprehensive Overview of N4-Heptyl-2-methylpyrimidine-4,6-diamine (CAS No. 2097967-30-9): Properties, Applications, and Research Insights
N4-Heptyl-2-methylpyrimidine-4,6-diamine (CAS No. 2097967-30-9) is a specialized organic compound belonging to the pyrimidine derivative family. Its unique molecular structure, featuring a heptyl side chain and a methyl substitution at the 2-position, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy in targeted therapies.
The growing demand for small-molecule therapeutics has propelled studies on N4-Heptyl-2-methylpyrimidine-4,6-diamine. Recent trends highlight its relevance in precision medicine, where its modular design allows for customization in drug formulations. For instance, its pyrimidine core is a common motif in FDA-approved drugs, raising questions like "How does the heptyl chain enhance bioavailability?" or "What role does this compound play in combinatorial chemistry?" These queries reflect its prominence in high-throughput screening and fragment-based drug design.
From a synthetic chemistry perspective, CAS No. 2097967-30-9 is synthesized via multi-step organic reactions, including nucleophilic substitution and condensation. Its lipophilic heptyl group improves membrane permeability, a critical factor in central nervous system (CNS) drug development. This property aligns with current industry efforts to address the blood-brain barrier (BBB) challenge, a frequent search topic among neuroscientists and medicinal chemists.
Environmental and green chemistry applications are also emerging for N4-Heptyl-2-methylpyrimidine-4,6-diamine. With sustainability being a hot topic, researchers are investigating its degradability and eco-friendly synthesis routes. Questions such as "Can this compound be derived from renewable feedstocks?" or "What are its biodegradation pathways?" are gaining traction in academic forums and patent literature.
In summary, N4-Heptyl-2-methylpyrimidine-4,6-diamine (CAS No. 2097967-30-9) exemplifies the intersection of chemical innovation and biomedical demand. Its versatility in drug design, coupled with its potential in sustainable chemistry, positions it as a compound of significant scientific and industrial value. Ongoing research continues to uncover new dimensions of its utility, ensuring its place in future R&D pipelines.
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